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Compound of Interest

Compound Name:
3,5-Dimethylisoxazole-4-carbonyl

chloride

Cat. No.: B1301098 Get Quote

An In-depth Technical Guide to 3,5-Dimethylisoxazole-4-carbonyl chloride

This technical guide provides a comprehensive overview of the physical properties, synthesis,

and handling of 3,5-Dimethylisoxazole-4-carbonyl chloride, a key intermediate in

pharmaceutical and agrochemical research. The information is intended for researchers,

scientists, and professionals involved in drug development and organic synthesis.

Core Physical and Chemical Properties
3,5-Dimethylisoxazole-4-carbonyl chloride is a versatile reagent used in the synthesis of a

variety of bioactive molecules.[1] Its utility stems from the reactive acyl chloride group, which

allows for the introduction of the 3,5-dimethylisoxazole moiety into larger molecular scaffolds.

This heterocycle is a known pharmacophore found in numerous compounds with anti-

inflammatory and antimicrobial properties.[1]

The physical and chemical properties of 3,5-Dimethylisoxazole-4-carbonyl chloride are

summarized in the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 31301-45-8 [1][2][3][4]

Molecular Formula C₆H₆ClNO₂ [1][3][4]

Molecular Weight 159.57 g/mol [1][3]

Appearance
Colorless to light orange to

yellow clear liquid
[1]

Boiling Point 90 °C at 12 mmHg [1]

Density 1.27 g/cm³ (predicted) [1]

Refractive Index n20D 1.5 [1]

Purity ≥ 96% (GC) [1]

Solubility Reacts with water [5]

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place

[6]

Sensitivity Moisture sensitive [5][7]

InChI Key
MPYGFFPGJMGVSW-

UHFFFAOYSA-N
[3][5]

Experimental Protocols: Synthesis
The synthesis of 3,5-Dimethylisoxazole-4-carbonyl chloride typically involves the

chlorination of the corresponding carboxylic acid, 3,5-dimethylisoxazole-4-carboxylic acid.

While specific, detailed peer-reviewed protocols for this exact compound are not readily

available in the provided search results, a general and widely used method for converting

carboxylic acids to acyl chlorides is treatment with a chlorinating agent such as thionyl chloride

(SOCl₂) or oxalyl chloride ((COCl)₂).

A patent for a similar compound, 3-phenyl-5-methylisoxazole-4-carbonyl chloride, describes a

synthesis route using bis(trichloromethyl)carbonate (triphosgene) in the presence of a catalyst.

[8] This suggests an alternative to traditional chlorinating agents.
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Below is a generalized experimental protocol based on common organic synthesis procedures

for the preparation of acyl chlorides.

General Procedure for the Synthesis of Acyl Chlorides from Carboxylic Acids:

Reaction Setup: A dried, round-bottomed flask equipped with a magnetic stir bar, a reflux

condenser, and a gas outlet connected to a trap (to neutralize acidic gases like HCl and SO₂)

is charged with the starting carboxylic acid.

Solvent Addition: An inert solvent, such as dichloromethane (DCM) or toluene, is added to

dissolve or suspend the carboxylic acid.

Addition of Chlorinating Agent: The chlorinating agent (e.g., thionyl chloride or oxalyl

chloride, typically 1.1 to 1.5 equivalents) is added dropwise to the stirred solution at room

temperature or 0 °C. A catalytic amount of N,N-dimethylformamide (DMF) is often added

when using oxalyl chloride.

Reaction Monitoring: The reaction mixture is stirred at room temperature or heated to reflux

until the evolution of gas ceases and the reaction is complete, as monitored by techniques

like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up and Purification: The excess chlorinating agent and solvent are removed under

reduced pressure (rotary evaporation). The crude acyl chloride is then purified, typically by

distillation under reduced pressure, to yield the final product.
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Generalized Synthesis Workflow

Start: 3,5-Dimethylisoxazole-4-carboxylic Acid

Add Chlorinating Agent
(e.g., SOCl₂, (COCl)₂) and

inert solvent

Reaction under inert atmosphere
(Stirring, optional heating)

Removal of excess reagents
and solvent under reduced pressure

Purification by
vacuum distillation

End Product:
3,5-Dimethylisoxazole-4-carbonyl chloride

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3,5-Dimethylisoxazole-4-carbonyl
chloride.

Reactivity and Stability
Reactivity: 3,5-Dimethylisoxazole-4-carbonyl chloride is a reactive compound due to the

acyl chloride functional group. It readily undergoes nucleophilic acyl substitution reactions with

a variety of nucleophiles, including alcohols, amines, and water, to form the corresponding
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esters, amides, and carboxylic acids, respectively. This reactivity makes it a valuable building

block in organic synthesis.[1]

Stability: The compound is sensitive to moisture and will hydrolyze to the corresponding

carboxylic acid upon contact with water or moist air.[5][7] Therefore, it should be handled and

stored under anhydrous conditions, preferably under an inert atmosphere such as nitrogen or

argon.[5][6][7] It is incompatible with strong bases, strong oxidizing agents, alcohols, and

amines.[7]

Safety and Handling
Hazard Identification: 3,5-Dimethylisoxazole-4-carbonyl chloride is classified as a corrosive

substance.[6] It causes severe skin burns and eye damage.[6][7][9] It may also be corrosive to

metals.[6]

Handling Precautions:

Handle only in a well-ventilated area, preferably in a chemical fume hood.[7][9]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles or a face shield, and a lab coat.[6][7][9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[7][9]

Do not get in eyes, on skin, or on clothing.[7]

Wash hands thoroughly after handling.[7][9]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7][9]

Store under an inert atmosphere to protect from moisture.[5][6][7]

Keep away from incompatible materials such as bases, oxidizing agents, alcohols, and

amines.[7]

Store in a corrosive-resistant container.[6]
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Safe Handling and Storage Workflow

Receive Compound

Store in a cool, dry, well-ventilated area
under inert gas (e.g., Nitrogen)

Handle in a fume hood with appropriate PPE
(gloves, goggles, lab coat)

Use in reaction

Clean up spills with inert absorbent material

Dispose of waste in an approved
waste disposal plant

End of Process

Click to download full resolution via product page

Caption: A workflow for the safe handling and storage of 3,5-Dimethylisoxazole-4-carbonyl
chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1301098?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/43070
https://www.calpaclab.com/3-5-dimethylisoxazole-4-carbonyl-chloride-1g-each/spc-tci-d4706-1g
https://www.fishersci.ca/shop/products/3-5-dimethylisoxazole-4-carbonyl-chloride-tci-america-2/p-7128416
https://www.fishersci.ca/shop/products/3-5-dimethylisoxazole-4-carbonyl-chloride-tci-america-2/p-7128416
https://www.pschemicals.com/index.php?p=product&CAS_nr=31301-45-8&id=591275
https://www.fishersci.ie/shop/products/3-5-dimethylisoxazole-4-carbonyl-chloride-98-thermo-scientific/p-7033562
https://www.tcichemicals.com/US/en/p/D4706
https://www.tcichemicals.com/US/en/p/D4706
https://www.fishersci.com/store/msds?partNumber=CC00602DA&productDescription=3%2C5-DIMETHYLISOXAZOLE-4-+1GR&vendorId=VN00092202&countryCode=US&language=en
https://patents.google.com/patent/CN1233634C/en
https://patents.google.com/patent/CN1233634C/en
https://www.fishersci.com/store/msds?partNumber=AAH5069506&productDescription=35-DIMETHLISOXAZOLE-4-CRBNL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1301098#physical-properties-of-3-5-dimethylisoxazole-4-carbonyl-chloride
https://www.benchchem.com/product/b1301098#physical-properties-of-3-5-dimethylisoxazole-4-carbonyl-chloride
https://www.benchchem.com/product/b1301098#physical-properties-of-3-5-dimethylisoxazole-4-carbonyl-chloride
https://www.benchchem.com/product/b1301098#physical-properties-of-3-5-dimethylisoxazole-4-carbonyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1301098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

